Cas no 202926-14-5 (Carbamic acid,N-5-hexen-1-yl-, 1,1-dimethylethyl ester)
202926-14-5 structure
Product Name:Carbamic acid,N-5-hexen-1-yl-, 1,1-dimethylethyl ester
CAS No:202926-14-5
MF:C11H21NO2
MW:199.28994345665
CID:241147
PubChem ID:42636780
Update Time:2025-04-19
Carbamic acid,N-5-hexen-1-yl-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid,N-5-hexen-1-yl-, 1,1-dimethylethyl ester
- Carbamic acid, 5-hexenyl-, 1,1-dimethylethyl ester (9CI)
- 5-hexene-1-N-Boc-amine
- Acetic acid,oxo-,1,1-dimethylethyl ester
- glyoxylic acid tert-butyl ester
- oxo-acetic acid tert-butyl ester
- t-butyl glyoxylate
- tert-butyl glyoxalate
- tert-butyl glyoxylate
- tert-butyl hex-5-enylcarbamate
- tert-butyl-2-oxoacetate
- 202926-14-5
- Carbamic acid,5-hexenyl-,1,1-dimethylethyl ester(9ci)
- SCHEMBL14756250
- tert-butyl N-hex-5-enylcarbamate
-
- Inchi: 1S/C11H21NO2/c1-5-6-7-8-9-12-10(13)14-11(2,3)4/h5H,1,6-9H2,2-4H3,(H,12,13)
- InChI Key: MWZJWBMZRUVHJD-UHFFFAOYSA-N
- SMILES: O(C(NCCCCC=C)=O)C(C)(C)C
Computed Properties
- Exact Mass: 199.15700
- Monoisotopic Mass: 199.157
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 7
- Complexity: 182
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.3A^2
- XLogP3: 2.7
Experimental Properties
- PSA: 38.33000
- LogP: 3.25830
Carbamic acid,N-5-hexen-1-yl-, 1,1-dimethylethyl ester Related Literature
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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